Cas no 475-80-9 (Aristolochic acid B)

• Product Name: Aristolochic acid B
• CAS No: 475-80-9
• MF: C₁₆H₉NO₆
• MW: 311.245764493942
• MDL: MFCD01708574
• CID: 329846
• PubChem ID: 329824960
• Update Time: 2025-05-20

Aristolochic acid B Chemical and Physical Properties

Names and Identifiers

• Aristolochic acid B
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 6-nitro-
• 6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• ARISTOLOCHIC ACID B(P)
• 6-Nitrophenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid
• Aristolochic acid II
• Noraristolochic acid
• 6-Nitrophenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid
• BB72D5PU2Y
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 6-nitro-
• Aristolochic acid II , HPLC Grade
• BDBM50306854
• Aristolochic acid B, >=97% (HPLC)
• AC-34517
• FT-0622473
• EINECS 207-499-6
• AristolochicacidB
• HY-N0511
• 6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• 10-Nitro-3,4-(epoxymethanoxy)phenanthrene-1-carboxylic acid
• B2703-350870
• BRN 0329754
• A904448
• CHEBI:194149
• CHEMBL602280
• 6-nitro-phenanthro-[3,4-d]-1,3-dioxole-5-carboxylic acid
• NS00031707
• 1ST40181
• AS-78438
• MFCD01708574
• GOR
• 6-nitronaphtho[1,2-e][1,3]benzodioxole-5-carboxylic acid
• 3,4-(Methylenedioxy)-10-nitrophenanthrene-1-carboxylic Acid
• UNII-BB72D5PU2Y
• SCHEMBL571697
• CS-0009051
• Q-100503
• 6-nitrophenanthro(3,4-d)-3-dioxole-5-carboxylic acid
• CCRIS 6497
• AKOS015889601
• 5-19-07-00425 (Beilstein Handbook Reference)
• 6-nitro-2H-phenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• 475-80-9
• Q2548975
• DTXSID00197166
• DTXCID10119657
• MEEXETVZNQYRSP-UHFFFAOYSA-N
• DA-71030
• 6-Nitro-phenanthro[3,4-d]-1,3-dioxole-5-carboxylic Acid; Aristolochic Acid II;3,4-(Methylenedioxy)-10-nitrophenanthrene-1-carboxylic Acid;

• MDL： MFCD01708574
• Inchi： 1S/C16H9NO6/c18-16(19)10-6-12-15(23-7-22-12)14-9-4-2-1-3-8(9)5-11(13(10)14)17(20)21/h1-6H,7H2,(H,18,19)
• InChI Key： MEEXETVZNQYRSP-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)O)=C3C(=CC4C=CC=CC=4C3=C12)[N+](=O)[O-]
• BRN： 0329754

Computed Properties

• Exact Mass: 311.04300
• Monoisotopic Mass: 311.04298701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 311.24
• XLogP3: 3.6
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 592.2±50.0 °C at 760 mmHg
• Flash Point: 181.0±23.7 °C
• PSA: 101.58000
• LogP: 3.85130

Aristolochic acid B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Aristolochic acid B

Aristolochic Acid B: A Comprehensive Overview

Aristolochic Acid B, also known by its CAS number 475-80-9, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of aristolochic acids, which are known for their presence in plants of the genus *Aristolochia*. The compound has been extensively studied for its biological activities, particularly in the fields of pharmacology and traditional medicine.

The chemical structure of Aristolochic Acid B consists of a dibenzo[a,g]corannulene skeleton, which is a characteristic feature of this class of compounds. This structure contributes to its distinctive pharmacological properties. Recent studies have highlighted the compound's ability to modulate various cellular pathways, making it a subject of interest in drug discovery and development.

One of the most notable aspects of Aristolochic Acid B is its role in traditional medicine. It has been used in various herbal remedies for centuries, particularly in Asia, where it is believed to possess anti-inflammatory and anti-cancer properties. Modern research has sought to validate these traditional uses through rigorous scientific investigation. For instance, a study published in 2023 demonstrated that Aristolochic Acid B exhibits potent anti-proliferative effects on certain types of cancer cells, suggesting its potential as a novel anti-cancer agent.

In addition to its pharmacological applications, Aristolochic Acid B has also been explored for its antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress, which is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Recent findings indicate that Aristolochic Acid B can effectively scavenge free radicals, thereby offering protection against oxidative damage. This makes it a promising candidate for inclusion in functional foods and nutraceuticals.

The synthesis and isolation of Aristolochic Acid B have been optimized over the years, enabling researchers to conduct more detailed studies on its properties. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have facilitated the accurate characterization of this compound. These advancements have also contributed to the development of standardized methods for quality control in pharmaceutical and nutraceutical products containing Aristolochic Acid B.

Despite its potential benefits, it is important to note that Aristolochic Acid B is not without controversy. Some studies have raised concerns about its toxicity at higher doses, particularly its potential nephrotoxic effects. However, recent research has focused on identifying safe dosage ranges and exploring methods to mitigate adverse effects. For example, a 2023 study proposed the use of encapsulation technologies to enhance the bioavailability and reduce toxicity of Aristolochic Acid B.

Looking ahead, the future of Aristolochic Acid B seems promising as researchers continue to uncover its diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutic agents and nutraceutical products. Furthermore, ongoing studies aim to elucidate the molecular mechanisms underlying its biological activities, which could pave the way for personalized medicine approaches.

In conclusion, Aristolochic Acid B (CAS No 475-80-9) stands as a testament to the rich biodiversity and therapeutic potential inherent in natural products. With ongoing research shedding light on its pharmacological properties and applications, this compound continues to be a focal point in both traditional medicine and modern drug discovery.